Cas no 2172560-34-6 (6-oxa-13-azadispiro3.2.5^{7}.2^{4}tetradecane)
6-oxa-13-azadispiro3.2.5^{7}.2^{4}tetradecane Chemical and Physical Properties
Names and Identifiers
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- 6-oxa-13-azadispiro3.2.5^{7}.2^{4}tetradecane
- 6-oxa-13-azadispiro[3.2.5^{7}.2^{4}]tetradecane
- 2172560-34-6
- EN300-1278863
-
- Inchi: 1S/C12H21NO/c1-2-7-12(8-3-1)13-9-11(10-14-12)5-4-6-11/h13H,1-10H2
- InChI Key: MDNNFHRMSZYUTM-UHFFFAOYSA-N
- SMILES: O1CC2(CNC31CCCCC3)CCC2
Computed Properties
- Exact Mass: 195.162314293g/mol
- Monoisotopic Mass: 195.162314293g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 21.3Ų
6-oxa-13-azadispiro3.2.5^{7}.2^{4}tetradecane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1278863-1.0g |
6-oxa-13-azadispiro[3.2.5^{7}.2^{4}]tetradecane |
2172560-34-6 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1278863-50mg |
6-oxa-13-azadispiro[3.2.5^{7}.2^{4}]tetradecane |
2172560-34-6 | 50mg |
$647.0 | 2023-10-01 | ||
| Enamine | EN300-1278863-100mg |
6-oxa-13-azadispiro[3.2.5^{7}.2^{4}]tetradecane |
2172560-34-6 | 100mg |
$678.0 | 2023-10-01 | ||
| Enamine | EN300-1278863-250mg |
6-oxa-13-azadispiro[3.2.5^{7}.2^{4}]tetradecane |
2172560-34-6 | 250mg |
$708.0 | 2023-10-01 | ||
| Enamine | EN300-1278863-500mg |
6-oxa-13-azadispiro[3.2.5^{7}.2^{4}]tetradecane |
2172560-34-6 | 500mg |
$739.0 | 2023-10-01 | ||
| Enamine | EN300-1278863-1000mg |
6-oxa-13-azadispiro[3.2.5^{7}.2^{4}]tetradecane |
2172560-34-6 | 1000mg |
$770.0 | 2023-10-01 | ||
| Enamine | EN300-1278863-2500mg |
6-oxa-13-azadispiro[3.2.5^{7}.2^{4}]tetradecane |
2172560-34-6 | 2500mg |
$1509.0 | 2023-10-01 | ||
| Enamine | EN300-1278863-5000mg |
6-oxa-13-azadispiro[3.2.5^{7}.2^{4}]tetradecane |
2172560-34-6 | 5000mg |
$2235.0 | 2023-10-01 | ||
| Enamine | EN300-1278863-10000mg |
6-oxa-13-azadispiro[3.2.5^{7}.2^{4}]tetradecane |
2172560-34-6 | 10000mg |
$3315.0 | 2023-10-01 |
6-oxa-13-azadispiro3.2.5^{7}.2^{4}tetradecane Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 6-oxa-13-azadispiro3.2.5^{7}.2^{4}tetradecane
Introduction to 6-oxa-13-azadispiro[3.2.57.24]tetradecane (CAS No. 2172560-34-6)
6-oxa-13-azadispiro[3.2.57.24]tetradecane, with the CAS number 2172560-34-6, is a novel and intriguing compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound belongs to the class of spirocyclic compounds, which are characterized by their unique structural features and potential biological activities. The presence of a six-membered ring containing an oxygen atom and a nitrogen atom in a spirocyclic framework makes it particularly interesting for both academic research and pharmaceutical applications.
The structural complexity of 6-oxa-13-azadispiro[3.2.57.24]tetradecane offers a rich platform for exploring its chemical properties and reactivity. Recent studies have highlighted its potential as a scaffold for the development of new drugs, particularly in the areas of neurodegenerative diseases, cancer, and inflammatory disorders. The unique arrangement of functional groups within the molecule allows for the modulation of various biological targets, making it a valuable candidate for drug discovery.
In terms of synthesis, the preparation of 6-oxa-13-azadispiro[3.2.57.24]tetradecane has been reported using a combination of classical organic synthesis techniques and modern catalytic methods. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to construct the spirocyclic core, followed by selective functional group manipulations to achieve the desired final structure. This synthetic route not only demonstrates the versatility of modern synthetic methods but also provides a robust foundation for further derivatization and optimization.
The biological evaluation of 6-oxa-13-azadispiro[3.2.57.24]tetradecane has revealed promising results in several in vitro and in vivo models. For instance, preliminary studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response pathway, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, it has demonstrated neuroprotective effects by reducing oxidative stress and preventing neuronal cell death in models of Parkinson's disease and Alzheimer's disease.
In the context of cancer research, 6-oxa-13-azadispiro[3.2.57.24]tetradecane has been investigated for its ability to induce apoptosis in cancer cells while sparing normal cells. Mechanistic studies have indicated that this compound targets multiple signaling pathways involved in cell survival and proliferation, making it a potential lead compound for the development of novel anticancer agents.
The pharmacokinetic properties of 6-oxa-13-azadispiro[3.2.57.24]tetradecane have also been studied to assess its suitability as a therapeutic agent. Initial findings suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring effective drug delivery and minimizing side effects. These properties make it an attractive candidate for further preclinical and clinical evaluation.
In conclusion, 6-oxa-13-azadispiro[3.2.57.24]tetradecane (CAS No. 2172560-34-6) represents a promising compound with diverse biological activities and therapeutic potential. Its unique structural features and favorable pharmacological properties position it as a valuable scaffold for drug discovery efforts in multiple disease areas. Ongoing research is expected to further elucidate its mechanisms of action and optimize its therapeutic applications, contributing to advancements in both fundamental science and translational medicine.
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